Cas no 103614-71-7 (Carbamothioic acid, (hydroxymethyl)methyl-, S-(4-phenoxybutyl) ester)

• Product Name: Carbamothioic acid, (hydroxymethyl)methyl-, S-(4-phenoxybutyl) ester
• CAS No: 103614-71-7
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 1141596
• Update Time: 2024-07-27

Carbamothioic acid, (hydroxymethyl)methyl-, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, (hydroxymethyl)methyl-, S-(4-phenoxybutyl) ester
• Carbamothioic acid, (hydroxymethyl)methyl-, S-(4-phenoxybutyl) ester (9CI)

• Inchi： 1S/C13H19NO3S/c1-14(11-15)13(16)18-10-6-5-9-17-12-7-3-2-4-8-12/h2-4,7-8,15H,5-6,9-11H2,1H3
• InChI Key： PJPILQSIRITCME-UHFFFAOYSA-N
• SMILES： C(SCCCCOC1=CC=CC=C1)(=O)N(CO)C

Computed Properties

• Exact Mass: 269.10867

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 417.5±55.0 °C(Predicted)
• PSA: 49.77
• pka: 13.23±0.10(Predicted)